molecular formula C20H23ClN2O2 B268515 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide

Cat. No. B268515
M. Wt: 358.9 g/mol
InChI Key: DOXVWRVSGUADGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that plays a crucial role in various physiological processes, including cardiovascular function, neurotransmission, and inflammation. By blocking the adenosine A1 receptor, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide inhibits the downstream signaling pathways that are activated by adenosine, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been shown to have various biochemical and physiological effects, including reducing myocardial infarct size, improving myocardial function, reducing blood pressure, improving cognitive function, and inhibiting cancer cell growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide in lab experiments is its high selectivity and potency for the adenosine A1 receptor, which allows for precise targeting of this receptor. However, one of the limitations of using 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide, including exploring its potential therapeutic applications in other diseases, investigating its mechanism of action in more detail, developing more efficient synthesis methods, and improving its solubility for better use in lab experiments. Additionally, there is a need for more studies on the safety and toxicity of 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide to determine its suitability for clinical use.
Conclusion:
In conclusion, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. Its selectivity and potency for the adenosine A1 receptor make it a valuable tool for studying the physiological processes that involve this receptor. Further research on 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide can be synthesized using various methods, including the palladium-catalyzed cross-coupling reaction, Buchwald-Hartwig amination, and the Suzuki-Miyaura coupling reaction. The most commonly used method for synthesizing 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is the Buchwald-Hartwig amination, which involves the reaction of 2-chloro-N-(4-bromophenyl)benzamide with dipropylamine in the presence of a palladium catalyst.

Scientific Research Applications

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. In cardiovascular diseases, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been found to improve myocardial function and reduce ischemia-reperfusion injury. In neurological disorders, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been shown to have neuroprotective effects and improve cognitive function. In cancer, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been found to inhibit the growth and metastasis of cancer cells.

properties

Product Name

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide

Molecular Formula

C20H23ClN2O2

Molecular Weight

358.9 g/mol

IUPAC Name

2-chloro-N-[4-(dipropylcarbamoyl)phenyl]benzamide

InChI

InChI=1S/C20H23ClN2O2/c1-3-13-23(14-4-2)20(25)15-9-11-16(12-10-15)22-19(24)17-7-5-6-8-18(17)21/h5-12H,3-4,13-14H2,1-2H3,(H,22,24)

InChI Key

DOXVWRVSGUADGC-UHFFFAOYSA-N

SMILES

CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl

Canonical SMILES

CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.